Cas no 1592790-80-1 (1-fluoro-2-1-iodo-2-(2-methylpropoxy)propan-2-ylbenzene)

• Product Name: 1-fluoro-2-1-iodo-2-(2-methylpropoxy)propan-2-ylbenzene
• CAS No: 1592790-80-1
• MF: C₁₃H₁₈FIO
• MW: 336.184299945831
• CID: 6136411
• PubChem ID: 114772784
• Update Time: 2025-10-28

1-fluoro-2-1-iodo-2-(2-methylpropoxy)propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-1-iodo-2-(2-methylpropoxy)propan-2-ylbenzene
• 1592790-80-1
• 1-fluoro-2-[1-iodo-2-(2-methylpropoxy)propan-2-yl]benzene
• EN300-1134875

• Inchi： 1S/C13H18FIO/c1-10(2)8-16-13(3,9-15)11-6-4-5-7-12(11)14/h4-7,10H,8-9H2,1-3H3
• InChI Key： HYSDWPWCSZJYLU-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1F)OCC(C)C

Computed Properties

• Exact Mass: 336.03864g/mol
• Monoisotopic Mass: 336.03864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-fluoro-2-1-iodo-2-(2-methylpropoxy)propan-2-ylbenzene

1-Fluoro-2-(1-Iodo-2-(2-Methylpropoxy)Propan-2-Yl)Benzene: A Comprehensive Overview

1-Fluoro-2-(1-Iodo-2-(2-Methylpropoxy)Propan-2-Yl)Benzene, also known by its CAS number 1592790-80-1, is a highly specialized organic compound with a unique structure and diverse applications in modern chemistry. This compound is characterized by its benzene ring substituted with a fluoro group and a complex substituent containing an iodo group and a 2-methylpropoxy moiety. The combination of these functional groups makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of this compound typically involves multi-step reactions, often utilizing coupling reactions and protection/deprotection strategies to achieve the desired structure. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the production of 1-fluoro-2-(1-iido-2-(2-methylpropoxy)propan-2-yl)benzene more accessible for research and industrial purposes.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique electronic properties and stereochemistry make it an ideal candidate for drug design targeting specific biological pathways. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anti-cancer drug discovery programs.

Beyond pharmaceuticals, this compound is also explored in the field of agrochemicals, particularly as a precursor for herbicides and insecticides. Its ability to interact with specific enzymes and receptors in plants and pests makes it a valuable asset in developing environmentally friendly agricultural solutions.

From a structural perspective, the presence of both fluoro and iodo groups introduces significant electronic effects on the benzene ring, enhancing its reactivity in various chemical transformations. The 2-methylpropoxy group further contributes to the molecule's stability and solubility properties, making it suitable for a wide range of chemical processes.

Recent research has also highlighted the potential of this compound in materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. Its ability to act as a versatile building block in polymerization reactions has opened new avenues for developing high-performance materials with tailored properties.

In conclusion, 1-fluoro-2-(1-iido-2-(2-methylpropoxy)propan-2-yli)benzene, with its unique structure and diverse applications, continues to be a focal point in contemporary chemical research. As new methodologies and applications emerge, this compound is poised to play an even more significant role in advancing various industries while maintaining its position as a cornerstone in organic chemistry.